Cas no 16185-96-9 (1-[2-(trifluoromethyl)phenyl]propan-1-one)

• Product Name: 1-[2-(trifluoromethyl)phenyl]propan-1-one
• CAS No: 16185-96-9
• MF: C₁₀H₉F₃O
• MW: 202.173073530197
• MDL: MFCD00013557
• CID: 50358
• PubChem ID: 24878357
• Update Time: 2025-11-02

1-[2-(trifluoromethyl)phenyl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3,3,3-Trifluoro-2-methyl-1-phenylpropan-1-one
• 2'-(Trifluoromethyl)propiophenone
• 1-[2-(trifluoromethyl)phenyl]propan-1-one
• 2′-(Trifluoromethyl)propiophenone
• O-(TRIFLUOROMETHYL)PROPIOPHENONE
• Propiophenone,2'-(trifluoromethyl)- (8CI)
• 2 inverted exclamation mark -(Trifluoromethyl)propiophenone
• 2/'-(Trifluoromethyl)propiophenone
• BCP11011
• 2-Benzyl-3,3,3-trifluoro-propionaldehyde
• FT-0608976
• CS-W015519
• SY022850
• SCHEMBL1950901
• J-009867
• DTXSID40167262
• PS-8187
• CK1153
• o-Trifluoromethylpropiophenone
• 1-[2-(Trifluoromethyl)phenyl]-1-propanone
• 2-TRIFLUOROMETHYLPROPIOPHENONE
• 1-(2-(trifluoromethyl)phenyl)propan-1-one
• 16185-96-9
• 1-Propanone, 1-[2-(trifluoromethyl)phenyl]-
• 2'-(Trifluoromethyl)propiophenone, 97%
• 2-(trifluoromethyl)phenylpropanone
• MFCD00013557
• AKOS009158090
• 2'-trifluoromethyl-propiophenone
• 1-(2-(Trifluoromethyl)phenyl)-1-propanone
• DB-010874
• DTXCID2089753
• 2\\'-(Trifluoromethyl)propiophenone

• MDL： MFCD00013557
• Inchi： 1S/C10H9F3O/c1-2-9(14)7-5-3-4-6-8(7)10(11,12)13/h3-6H,2H2,1H3
• InChI Key： PUSBIOFSWWHNDD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(CC)=O)(F)F
• BRN： 2263292

Computed Properties

• Exact Mass: 202.06100
• Monoisotopic Mass: 202.06055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.214 g/mL at 25 °C(lit.)
• Boiling Point: 219-220 °C(lit.)
• Flash Point: 101℃(213℉)(lit.)
• Refractive Index: n20/D 1.461(lit.)
• PSA: 17.07000
• LogP: 3.29810

1-[2-(trifluoromethyl)phenyl]propan-1-one Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/38: irritating to eyes and skin.
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• HazardClass：IRRITANT
• Risk Phrases：R36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 1-[2-(trifluoromethyl)phenyl]propan-1-one

Comprehensive Guide to 1-[2-(Trifluoromethyl)phenyl]propan-1-one (CAS No. 16185-96-9): Properties, Applications, and Market Insights

1-[2-(Trifluoromethyl)phenyl]propan-1-one (CAS No. 16185-96-9) is a specialized organic compound with a wide range of applications in pharmaceuticals, agrochemicals, and material science. This aromatic ketone, featuring a trifluoromethyl group, has garnered significant attention due to its unique chemical properties and versatility in synthetic chemistry. In this article, we delve into the molecular structure, physicochemical characteristics, industrial uses, and emerging trends surrounding this compound.

The 1-[2-(trifluoromethyl)phenyl]propan-1-one molecule consists of a phenyl ring substituted with a trifluoromethyl group at the ortho position, coupled with a propan-1-one moiety. This structural configuration imparts notable stability and reactivity, making it valuable for intermediate synthesis in drug development. Researchers frequently utilize this compound in the preparation of biologically active molecules, particularly in the creation of fluorinated pharmaceuticals where the CF3 group enhances metabolic stability and lipophilicity.

Recent studies highlight the growing importance of fluorinated compounds in medicinal chemistry, with 1-[2-(trifluoromethyl)phenyl]propan-1-one serving as a key building block. The compound's ability to participate in various cross-coupling reactions and nucleophilic substitutions makes it indispensable for creating complex molecular architectures. Pharmaceutical companies are increasingly exploring its potential in developing new-generation therapeutics for neurological disorders and metabolic diseases.

From a commercial perspective, the demand for 1-[2-(trifluoromethyl)phenyl]propan-1-one has shown steady growth, particularly in regions with robust pharmaceutical and agrochemical industries. Manufacturers are focusing on green chemistry approaches to produce this compound more sustainably, addressing environmental concerns while maintaining high purity standards. Analytical techniques such as HPLC and GC-MS are routinely employed to verify the quality of commercial batches, ensuring compliance with international standards.

In material science applications, 16185-96-9 has demonstrated potential as a precursor for advanced polymers and liquid crystals. The trifluoromethylphenyl moiety contributes to thermal stability and optical properties, making it valuable for electronic materials and display technologies. Research institutions are actively investigating its incorporation into novel materials with tailored properties for specific industrial applications.

The synthesis of 1-[2-(trifluoromethyl)phenyl]propan-1-one typically involves Friedel-Crafts acylation reactions, with recent advancements focusing on catalyst optimization and process intensification. These improvements aim to enhance yield and reduce byproduct formation, addressing one of the most searched topics in synthetic chemistry forums. Safety considerations remain paramount during handling, with appropriate engineering controls and personal protective equipment recommended for laboratory-scale operations.

Emerging applications in catalysis and organic electronics are expanding the market potential for this compound. As the scientific community continues to explore fluorine chemistry, derivatives of 1-[2-(trifluoromethyl)phenyl]propan-1-one are expected to play increasingly important roles in developing innovative solutions across multiple industries. The compound's unique combination of aromaticity and fluorination positions it as a valuable asset in modern chemical research and development.

For researchers and industry professionals seeking detailed technical specifications, multiple suppliers offer high-purity 16185-96-9 with comprehensive analytical certificates. The compound's shelf life and storage requirements (typically under inert atmosphere at controlled temperatures) are frequently discussed topics in procurement discussions, reflecting the practical considerations for end-users.

Looking ahead, the trajectory for 1-[2-(trifluoromethyl)phenyl]propan-1-one appears promising, with anticipated growth in both traditional and novel applications. Continued research into its reaction mechanisms and derivative chemistry will likely uncover additional uses, particularly in areas demanding specialty chemicals with precise performance characteristics. As sustainability becomes increasingly important in chemical manufacturing, innovations in the production processes for this compound may represent the next frontier in its commercial development.